Cas no 1995042-24-4 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1995042-24-4
• MF: C₁₀H₂₃NO₂
• MW: 189.295123338699
• CID: 5276604
• PubChem ID: 165445414
• Update Time: 2025-07-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 1995042-24-4
• 4-(aminomethyl)-2-methoxy-2-methylheptan-3-ol
• EN300-683872
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C10H23NO2/c1-5-6-8(7-11)9(12)10(2,3)13-4/h8-9,12H,5-7,11H2,1-4H3
• InChI Key： WOCFKQOJJZLDBA-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)C(C(CN)CCC)O

Computed Properties

• Exact Mass: 189.172878976g/mol
• Monoisotopic Mass: 189.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 0.937±0.06 g/cm3(Predicted)
• Boiling Point: 280.4±20.0 °C(Predicted)
• pka: 14.87±0.20(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 1995042-24-4: A Comprehensive Overview

The compound with CAS Registry Number 1995042-24-4, currently designated as "INDEX NAME NOT YET ASSIGNED," is a subject of growing interest in the scientific community. This compound has been identified through advanced analytical techniques and is being explored for its potential applications in various fields, including materials science, pharmaceuticals, and environmental chemistry. Recent studies have shed light on its unique properties, making it a promising candidate for innovative solutions in these areas.

CAS No. 1995042-24-4 is a synthetic organic compound with a complex molecular structure that contributes to its distinctive chemical behavior. Its molecular formula, though not yet fully elucidated, is believed to contain a combination of functional groups that enhance its reactivity and stability under specific conditions. Researchers have employed cutting-edge spectroscopic methods, such as nuclear magnetic resonance (NMR) and mass spectrometry, to characterize its structure more precisely.

The compound's physical properties, including its melting point, boiling point, and solubility, have been extensively studied to understand its behavior in different environments. These studies have revealed that CAS No. 1995042-24-4 exhibits remarkable thermal stability, making it suitable for high-temperature applications. Additionally, its solubility characteristics suggest potential uses in drug delivery systems and polymer formulations.

In terms of chemical reactivity, recent experiments have demonstrated that CAS No. 1995042-24-4 can undergo various transformations under controlled conditions. These reactions include addition reactions, substitution reactions, and polymerization processes, each of which opens up new avenues for its practical applications. For instance, its ability to form stable polymers has led researchers to explore its use in the development of advanced materials with enhanced mechanical properties.

The environmental impact of CAS No. 1995042-24-4 is another area of active research. Studies have been conducted to assess its biodegradability and toxicity levels. Preliminary findings indicate that the compound may degrade under specific microbial conditions, reducing its persistence in the environment. However, further investigations are required to fully understand its ecological footprint and ensure safe handling practices.

From a pharmaceutical perspective, the compound's potential as a drug candidate is being evaluated. Its unique pharmacokinetic properties and bioavailability make it an interesting subject for drug design studies. Researchers are particularly interested in its ability to target specific biological pathways without causing significant adverse effects.

In conclusion, CAS No. 1995042-24-4, currently known as "INDEX NAME NOT YET ASSIGNED," represents a significant advancement in chemical research. Its versatile properties and promising applications across multiple disciplines underscore the importance of continued investigation into this compound. As new findings emerge, it is anticipated that this compound will play a pivotal role in shaping future innovations in science and technology.